Cas no 2411261-82-8 (2-{4-[(Oxiran-2-yl)methoxy]phenyl}-1,3,4-thiadiazole)

• Product Name: 2-{4-[(Oxiran-2-yl)methoxy]phenyl}-1,3,4-thiadiazole
• CAS No: 2411261-82-8
• MF: C₁₁H₁₀N₂O₂S
• MW: 234.274301052094
• CID: 5464330
• Update Time: 2025-05-22

2-{4-[(Oxiran-2-yl)methoxy]phenyl}-1,3,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 2-{4-[(oxiran-2-yl)methoxy]phenyl}-1,3,4-thiadiazole
• Z3991577830
• 2-{4-[(Oxiran-2-yl)methoxy]phenyl}-1,3,4-thiadiazole

• Inchi： 1S/C11H10N2O2S/c1-3-9(14-5-10-6-15-10)4-2-8(1)11-13-12-7-16-11/h1-4,7,10H,5-6H2
• InChI Key： YWUURIYJGBKHKQ-UHFFFAOYSA-N
• SMILES： S1C=NN=C1C1C=CC(=CC=1)OCC1CO1

Computed Properties

• Exact Mass: 234.04629874 g/mol
• Monoisotopic Mass: 234.04629874 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.8
• Molecular Weight: 234.28

Additional information on 2-{4-[(Oxiran-2-yl)methoxy]phenyl}-1,3,4-thiadiazole

Comprehensive Overview of 2-{4-[(Oxiran-2-yl)methoxy]phenyl}-1,3,4-thiadiazole (CAS No. 2411261-82-8)

The compound 2-{4-[(Oxiran-2-yl)methoxy]phenyl}-1,3,4-thiadiazole (CAS No. 2411261-82-8) is a heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This compound belongs to the thiadiazole family, which is known for its diverse biological activities and chemical properties. The presence of an oxirane (epoxide) moiety in its structure further enhances its reactivity, making it a valuable intermediate in synthetic chemistry and material science.

One of the most intriguing aspects of 2-{4-[(Oxiran-2-yl)methoxy]phenyl}-1,3,4-thiadiazole is its potential role in the development of pharmaceuticals and agrochemicals. Researchers have explored its derivatives for their antimicrobial, antifungal, and anti-inflammatory properties. The thiadiazole ring is a common pharmacophore in drug design, and the incorporation of an oxirane group could lead to novel therapeutic agents with improved efficacy and selectivity. This aligns with the growing demand for innovative drug candidates to address emerging health challenges.

In the realm of material science, 2-{4-[(Oxiran-2-yl)methoxy]phenyl}-1,3,4-thiadiazole has shown promise as a building block for advanced polymers and functional materials. The oxirane group can undergo ring-opening polymerization, enabling the synthesis of polymers with tailored properties. Such materials are highly sought after for applications in coatings, adhesives, and electronic devices. The compound's ability to form cross-linked networks also makes it a candidate for high-performance composites.

The synthesis of 2-{4-[(Oxiran-2-yl)methoxy]phenyl}-1,3,4-thiadiazole typically involves the reaction of 4-hydroxyphenyl-1,3,4-thiadiazole with epichlorohydrin, followed by purification steps to achieve high purity. This process highlights the importance of green chemistry principles, as researchers strive to minimize waste and reduce the use of hazardous reagents. The compound's CAS No. 2411261-82-8 serves as a unique identifier in chemical databases, facilitating its retrieval and study.

Recent advancements in computational chemistry have enabled researchers to predict the physicochemical properties and reactivity of 2-{4-[(Oxiran-2-yl)methoxy]phenyl}-1,3,4-thiadiazole with greater accuracy. Molecular docking studies have revealed its potential interactions with biological targets, paving the way for rational drug design. Additionally, machine learning algorithms are being employed to optimize synthetic routes and identify novel applications for this compound.

The growing interest in sustainable chemistry has also spurred investigations into the biodegradability and environmental impact of 2-{4-[(Oxiran-2-yl)methoxy]phenyl}-1,3,4-thiadiazole. As industries seek to comply with stringent regulations, the development of eco-friendly alternatives has become a priority. This compound's potential for low-toxicity applications makes it a viable candidate for green manufacturing processes.

In conclusion, 2-{4-[(Oxiran-2-yl)methoxy]phenyl}-1,3,4-thiadiazole (CAS No. 2411261-82-8) represents a versatile and promising compound with wide-ranging applications in pharmaceuticals, material science, and beyond. Its unique structural features, combined with the growing emphasis on sustainability and innovation, position it as a key player in the future of chemical research and development.